1-(2-Amino-1,1-difluoroethyl)cyclohexan-1-ol
Overview
Description
1-(2-Amino-1,1-difluoroethyl)cyclohexan-1-ol is a chemical compound with the molecular formula C8H15F2NO . It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexanol ring with a 2-amino-1,1-difluoroethyl group attached to it . The molecular weight of this compound is 179.21 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. For comprehensive property data, it is recommended to refer to material safety data sheets (MSDS) or contact chemical suppliers .Scientific Research Applications
Molecular Recognition and Quantitative Determination
1-(2-Amino-1,1-difluoroethyl)cyclohexan-1-ol derivatives have been utilized in molecular recognition studies. Optically pure compounds, like 2-(quinolin-8-yloxy)cyclohexan-1-ol, a related compound, have demonstrated effectiveness in distinguishing isomers of acids through NMR and fluorescence spectroscopy. These methods are beneficial for the quantitative determination of isomers in practical applications (Khanvilkar & Bedekar, 2018).
Catalytic Applications in Synthesis
In the field of organic synthesis, derivatives of this compound have been employed as catalysts. For instance, certain compounds have been used in the enantioselective addition of diethylzinc to aldehydes, yielding chiral secondary alcohols with high enantioselectivity. This demonstrates the compound's potential as a chiral ligand in asymmetric synthesis (Asami et al., 2015).
Material Synthesis and Characterization
This compound derivatives have been explored in the synthesis and characterization of new materials. Research in this area includes the development of organosoluble polyimides based on these derivatives, which exhibit excellent solubility in various organic solvents and demonstrate good mechanical properties and thermal stability. These findings suggest potential applications in high-performance materials (Yang, Su, & Hsiao, 2004).
Antioxidant and Enzymatic Inhibition Studies
Studies have also focused on the biological activity of this compound derivatives. A specific Schiff base ligand derived from an amino acid related to this compound showed significant antioxidant properties and xanthine oxidase inhibitory activities. This suggests potential applications in therapeutic areas (Ikram et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-(2-amino-1,1-difluoroethyl)cyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2NO/c9-8(10,6-11)7(12)4-2-1-3-5-7/h12H,1-6,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDKCUDGCSMYQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(CN)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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